Cas no 103518-53-2 (4-methyl-Pyrimido[2,1-a]isoindol-2(6H)-one)

• Product Name: 4-methyl-Pyrimido[2,1-a]isoindol-2(6H)-one
• CAS No: 103518-53-2
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1097010
• PubChem ID: 13512452
• Update Time: 2025-04-20

4-methyl-Pyrimido[2,1-a]isoindol-2(6H)-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-Pyrimido[2,1-a]isoindol-2(6H)-one
• 4-methyl-6H-pyrimido[2,1-a]isoindol-2-one
• 2-Methylpyrimido(2,1-a)isoindol-2(6H)-one
• FPOGOSXDTNBXOU-UHFFFAOYSA-N
• 103518-53-2
• 4-Methylpyrimido[2,1-a]isoindol-2(6H)-one
• DTXSID10542643
• Pyrimido[2,1-a]isoindol-2(6H)-one, 4-methyl-

• Inchi： 1S/C12H10N2O/c1-8-6-11(15)13-12-10-5-3-2-4-9(10)7-14(8)12/h2-6H,7H2,1H3
• InChI Key： FPOGOSXDTNBXOU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N2C(C3C=CC=CC=3C2)=N1

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67